
Proper Disposal of Gaxilose: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gaxilose

Cat. No.: B1674640 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential guidance on the proper disposal procedures for Gaxilose, a

synthetic disaccharide used in diagnostic testing for lactose intolerance. While specific

institutional protocols should always be followed, these guidelines offer a framework for the

safe handling and disposal of Gaxilose waste.

Gaxilose Chemical and Physical Properties
A summary of the known chemical and physical properties of Gaxilose is presented below.

This information is crucial for a comprehensive understanding and safe handling of the

substance.

Property Value

Chemical Formula C11H20O10[1][2][3]

Molecular Weight 312.27 g/mol [1][2][3]

CAS Number 14087-31-1[1][2][3]

Appearance White solid (based on similar sugars)[4]

Solubility Soluble in water[4]

Melting Point 160-168 °C[2]
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Standard Disposal Protocol for Gaxilose
Gaxilose is not classified as a hazardous substance under the Globally Harmonized System

(GHS).[5] However, it is imperative to handle all chemical waste with care and adhere to

established laboratory safety protocols. The following step-by-step process outlines the

recommended disposal procedure for Gaxilose.

Step 1: Personal Protective Equipment (PPE) Before handling Gaxilose waste, ensure you are

wearing appropriate PPE, including a lab coat, safety glasses or goggles, and nitrile gloves.[5]

[6]

Step 2: Waste Characterization Determine if the Gaxilose waste is mixed with any hazardous

materials. If Gaxilose has been used in a solution with hazardous chemicals, it must be

disposed of as hazardous waste according to your institution's guidelines.[7][8]

Step 3: Disposal of Uncontaminated Gaxilose For uncontaminated Gaxilose powder or

aqueous solutions, the following procedure is recommended:

Small Quantities: For small residual amounts, wipe down surfaces with a damp cloth or

paper towel and dispose of it in the regular trash.

Aqueous Solutions: Uncontaminated aqueous solutions of Gaxilose can typically be

disposed of down the drain with copious amounts of water.[6]

Turn on the cold water and let it run for a moment to ensure the drain is clear.[6]

Slowly pour the Gaxilose solution into the sink, avoiding splashes.[6]

Continue to run water for at least two minutes to thoroughly flush the plumbing.[6]

Solid Waste:

For larger quantities of solid Gaxilose, it is best practice to dispose of it as non-hazardous

solid chemical waste.

Place the Gaxilose in a clearly labeled, sealed container.
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Follow your institution's procedures for the collection and disposal of non-hazardous

chemical waste.[8]

Step 4: Disposal of Contaminated Gaxilose If Gaxilose is contaminated with hazardous

materials, it must be treated as hazardous waste.

Containerization: Place the contaminated Gaxilose waste (solid or liquid) in a compatible,

leak-proof container with a secure lid.[8]

Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical

names of all components, including Gaxilose and the contaminants.[9]

Storage: Store the hazardous waste container in a designated satellite accumulation area.[7]

Disposal Request: Arrange for pickup and disposal by your institution's Environmental Health

and Safety (EHS) department.[7]

Step 5: Decontamination of Empty Containers Triple rinse empty Gaxilose containers with

water. The rinsate from uncontaminated containers can be disposed of down the drain. For

containers that held Gaxilose mixed with hazardous substances, the first rinse should be

collected as hazardous waste.[8] After thorough cleaning, the container can often be recycled

or disposed of as regular lab glass or plastic waste. Deface the label of the empty container

before disposal.[10]

Gaxilose Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Gaxilose.
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Caption: Decision workflow for the proper disposal of Gaxilose waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific waste disposal protocols and the manufacturer's Safety Data Sheet (SDS) for

Gaxilose before handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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